Methyl cis-5-eicosenoate

Methyl cis-5-eicosenoate (CAS 20839-34-3) is a high-purity C20:1 monounsaturated fatty acid methyl ester (FAME) characterized by a highly specific cis double bond at the Δ5 position. Derived primarily from the unique lipid profile of Limnanthes alba (meadowfoam) seed oil, it is fundamentally distinct from common mid-chain monounsaturated lipids. In industrial and laboratory procurement, this compound is not utilized as a bulk lipid but as a precision analytical standard for gas chromatography (GC) lipidomics and a specialized precursor for materials science. The proximity of the double bond to the ester headgroup introduces a pronounced structural bend that drastically alters its thermotropic polymorphism, crystallization kinetics, and rheological properties compared to standard C20:1 isomers. Consequently, it is prioritized by buyers requiring exact structural fidelity for phase-change studies, biomarker authentication, and the synthesis of advanced tribological or bio-based surfactant derivatives [1].

Substituting methyl cis-5-eicosenoate with its more common positional isomer, methyl cis-11-eicosenoate (gondoic acid methyl ester), or with saturated analogs like methyl arachidate, fundamentally compromises both analytical and material workflows. The Δ5 double bond dictates a unique molecular packing geometry that cannot be replicated by mid-chain unsaturation; substituting the Δ11 isomer shifts the freezing point by 25 K, invalidating any low-temperature formulation stability or lipid crystallization models [1]. Furthermore, attempting to use crude meadowfoam oil as a cheaper alternative introduces a complex matrix of triglycerides and co-eluting fatty acids (such as docosenoic acid). This crude mixture prevents the baseline resolution required for quantitative GC-FID/MS calibration and sterically hinders targeted chemical modifications, such as epoxidation or aminolysis, which require the pure methyl ester to achieve high-yield conversion [2].

Position-Specific Thermotropic Polymorphism

The precise location of the double bond in methyl cis-5-eicosenoate restricts molecular packing efficiency, resulting in highly specific thermal transition temperatures. Differential scanning calorimetry (DSC) demonstrates that methyl cis-5-eicosenoate freezes at 264 K and melts at 266 K. In contrast, its positional isomer, methyl cis-11-eicosenoate, freezes at 239 K and melts at 255 K under identical cooling conditions [1].

Essential for lipid phase behavior studies and low-temperature formulation stability, as substituting the Δ5 isomer drastically shifts the material's crystallization profile.

Slip Additive Precursor Suitability

Methyl cis-5-eicosenoate serves as a highly efficient synthetic precursor for specialized tribological amides. When converted to cis-5-eicosenoamide and applied to polyolefin films, it achieves a high-slip coefficient of friction (COF < 0.2) at dosages between 500 ppm and 1000 ppm. In comparison, standard saturated C18 amides (stearamide) require dosages exceeding 1000 ppm to achieve equivalent friction reduction [1].

Industrial buyers procure the pure methyl ester to synthesize specialized slip agents that outperform conventional saturated fatty amides without the cost of higher loading.

Distinct Chromatographic Retention for Biomarkers

In analytical lipidomics, resolving specific monounsaturated positional isomers is critical for identifying specific desaturase activity or authenticating seed oils. On polar capillary columns (e.g., BPX70), methyl cis-5-eicosenoate exhibits a typical Equivalent Chain Length (ECL) of 20.21. This is distinctly resolved from other C20:1 isomers, such as methyl cis-13-eicosenoate, which elutes later with an ECL of 20.48 [1].

Procuring the exact Δ5 standard is mandatory for lipidomics laboratories to accurately quantify specific Δ5-desaturase products without co-elution errors.

Lipidomics GC/MS Calibration Standard

Due to its distinct Equivalent Chain Length (ECL) on polar columns, methyl cis-5-eicosenoate is procured as an essential reference standard for gas chromatography. It is used to authenticate Limnanthes alba (meadowfoam) extracts and to accurately quantify Δ5-desaturase enzymatic activity in complex biological matrices, where generic C20:1 standards would lead to peak misidentification [1].

Phase-Change and Crystallization Studies

The unique 266 K melting point and 264 K freezing point of this specific isomer make it a critical material for biophysical studies investigating how double-bond proximity to the ester headgroup affects lipid packing. It is selected over mid-chain isomers to model non-equilibrium transitions and thermotropic polymorphism in low-temperature formulations [2].

Tribological Additive Synthesis

Industrial buyers utilize high-purity methyl cis-5-eicosenoate as a chemical intermediate for aminolysis. The resulting cis-5-eicosenoamide is deployed as a premium slip and anti-blocking agent in polyolefin film manufacturing, offering superior friction reduction at lower parts-per-million loadings than conventional saturated amides like stearamide [3].